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Compound of Interest

Compound Name: Beryllium oxalate

Cat. No.: B12645192 Get Quote

This guide provides a comprehensive overview of beryllium oxalate, focusing on its chemical

identifiers, physical properties, synthesis, thermal decomposition, and associated safety

protocols. The information is intended for researchers, scientists, and professionals in drug

development and material science who require detailed technical data on this compound.

Identifiers and Chemical Properties
Beryllium oxalate is an inorganic compound with the chemical formula BeC₂O₄.[1] It is a salt

of beryllium and oxalic acid, which can exist in an anhydrous form as well as crystalline

hydrates.[1]

Table 1: Chemical Identifiers for Beryllium Oxalate
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Identifier Value

CAS Number 3173-18-0[1][2][3]

PubChem CID 6451522[1][2]

ChemSpider 4953986[1]

CompTox Dashboard (EPA) DTXSID60185620[1][2]

InChI
InChI=1S/C2H2O4.Be/c3-1(4)2(5)6;/h(H,3,4)

(H,5,6);/q;+2/p-2[1][2]

InChIKey XQZGLPVUHKSNBQ-UHFFFAOYSA-L[1][2]

SMILES [Be+2].C(=O)(C(=O)[O-])[O-][1][2]

Table 2: Physicochemical Properties of Beryllium Oxalate

Property Value

Molecular Formula BeC₂O₄[1][2]

Molar Mass 97.03 g/mol [1][2]

Appearance Colorless crystals[1]

Solubility in Water Soluble[1]

Boiling Point 365.1 °C (689.2 °F; 638.2 K)[1]

Flash Point 188.8 °C (371.8 °F; 461.9 K)[1]

Synthesis and Experimental Protocols
Beryllium oxalate can be synthesized through the reaction of beryllium hydroxide with oxalic

acid.[1] A common form of this compound used in research is its trihydrate, BeC₂O₄·3H₂O.

The direct synthesis of beryllium oxalate is achieved by reacting beryllium hydroxide with

oxalic acid, yielding beryllium oxalate and water.
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Beryllium Hydroxide
Be(OH)₂

Beryllium Oxalate
BeC₂O₄

+

Oxalic Acid
H₂C₂O₄

Water
2H₂O

+

Beryllium Oxalate Trihydrate
BeC₂O₄·3H₂O

Beryllium Oxalate Monohydrate
BeC₂O₄·H₂O

100 °C
- 2H₂O

Anhydrous Beryllium Oxalate
BeC₂O₄

220 °C
- H₂O

Sample Preparation

Thermal Analysis

Product Characterization

Beryllium Oxalate Sample

Thermogravimetry (TGA) Differential Thermal Analysis (DTA)

Surface Area Analysis X-Ray Diffraction (XRD) Scanning Electron Microscopy (SEM)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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